Cas no 1263275-21-3 (5-Chloro-2-Fluoro-4-Methyl-Phenylamine)

• Product Name: 5-Chloro-2-Fluoro-4-Methyl-Phenylamine
• CAS No: 1263275-21-3
• MF: C₇H₇ClFN
• MW: 159.588584184647
• CID: 5142877
• Update Time: 2025-11-02

5-Chloro-2-Fluoro-4-Methyl-Phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-Methyl-phenylaMine
• Benzenamine, 5-chloro-2-fluoro-4-methyl-
• 5-Chloro-2-fluoro-4-methylaniline
• 5-Chloro-2-Fluoro-4-Methyl-Phenylamine

• Inchi： 1S/C7H7ClFN/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,10H2,1H3
• InChI Key： QLSFSYFWNWRGLG-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(C)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 232.6±35.0 °C at 760 mmHg
• Flash Point: 94.5±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

5-Chloro-2-Fluoro-4-Methyl-Phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-2-Fluoro-4-Methyl-Phenylamine

5-Chloro-2-Fluoro-4-Methyl-Phenylamine (CAS No. 1263275-21-3): A Comprehensive Overview

5-Chloro-2-Fluoro-4-Methyl-Phenylamine (CAS No. 1263275-21-3) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This aromatic amine, characterized by its unique halogen-substituted structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. With the increasing demand for halogenated phenylamine derivatives, this compound has become a focal point for researchers and manufacturers alike.

The molecular structure of 5-Chloro-2-Fluoro-4-Methyl-Phenylamine features a benzene ring substituted with chlorine at the 5-position, fluorine at the 2-position, and a methyl group at the 4-position, along with an amino functional group. This specific arrangement of substituents imparts distinct electronic and steric properties, making it highly valuable in medicinal chemistry applications. Recent studies highlight its role in developing novel drug candidates, particularly in the fields of oncology and central nervous system (CNS) disorders.

One of the most searched topics related to CAS 1263275-21-3 is its synthetic utility in creating small molecule inhibitors. Researchers frequently inquire about its use in designing kinase inhibitors, which are pivotal in targeted cancer therapies. The compound's ability to modulate enzyme activity through strategic halogen interactions has made it a preferred building block in pharmaceutical R&D. Additionally, its stability under various reaction conditions enhances its appeal for multi-step synthetic routes.

In the agrochemical sector, 5-Chloro-2-Fluoro-4-Methyl-Phenylamine is explored for its potential in developing next-generation crop protection agents. The combination of chlorine and fluorine substituents is known to improve the bioavailability and environmental persistence of agrochemicals, addressing growing concerns about sustainable agriculture. This aligns with the increasing global search for eco-friendly pesticides and herbicide intermediates.

The market dynamics for 1263275-21-3 reflect a steady growth trajectory, driven by its versatility. Analytical reports indicate rising procurement from contract research organizations (CROs) and custom synthesis providers. A frequently asked question in procurement circles revolves around the compound's storage stability and handling protocols, emphasizing the need for technical documentation that addresses these operational aspects.

From a regulatory perspective, 5-Chloro-2-Fluoro-4-Methyl-Phenylamine is compliant with major chemical inventories like TSCA and EINECS, though users often search for region-specific compliance guidelines. Its non-classification as a hazardous substance under GHS standards has facilitated its global trade, with suppliers emphasizing GMP-grade synthesis to meet pharmaceutical industry benchmarks.

Innovative applications continue to emerge, particularly in material science, where researchers leverage its aromatic core for designing organic semiconductors. This intersects with trending searches on halogenated aromatic amines in electronics, showcasing the compound's cross-industry relevance. Patent analyses reveal a surge in filings involving CAS 1263275-21-3 for optoelectronic devices, highlighting its role beyond traditional chemistry domains.

Quality control remains a critical discussion point, with HPLC and GC-MS being the most cited analytical techniques for verifying 5-Chloro-2-Fluoro-4-Methyl-Phenylamine purity. Laboratories frequently inquire about reference standards and spectral data libraries to support characterization workflows. Suppliers addressing these needs through comprehensive technical packages gain a competitive edge in this niche market.

Environmental considerations are increasingly shaping the discourse around halogenated intermediates. While 1263275-21-3 demonstrates favorable biodegradation profiles in preliminary studies, sustainability-focused queries about green synthesis routes and waste minimization strategies dominate academic and industrial forums. This reflects the broader chemical industry's shift toward green chemistry principles.

In conclusion, 5-Chloro-2-Fluoro-4-Methyl-Phenylamine (CAS No. 1263275-21-3) represents a multifaceted chemical entity with expanding applications across therapeutic development, agricultural science, and advanced materials. Its structural uniqueness continues to inspire innovation, while market demand underscores the importance of reliable supply chains and technical support. As research uncovers new possibilities, this compound is poised to remain at the forefront of specialty chemical innovation.